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Compound of Interest

Compound Name: Terbium carbonate

Cat. No.: B1605804 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of the safety data sheet (SDS) for

terbium carbonate. The information is tailored for researchers, scientists, and professionals in

drug development who may handle this compound. This document consolidates critical safety

information, handling procedures, and regulatory data to ensure safe laboratory practices.

Chemical Identification and Physical Properties
Terbium carbonate is a water-insoluble source of terbium that can be converted to other

terbium compounds.[1] It is primarily used in phosphors for fluorescent lamps and as a high-

intensity green emitter in projection televisions.[1]
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Property Value Source

Chemical Formula Tb₂(CO₃)₃·xH₂O [2][3]

CAS Number 100587-96-0 [2][3][4]

Molecular Weight 497.88 g/mol (anhydrous) [3][4]

Appearance White solid, crystalline powder [2][4][5]

Odor Odorless [2][5]

Solubility Insoluble in water [4]

Melting Point Not available [1][5]

Boiling Point Not available [1][5]

pH Not available [5]

Vapor Pressure Not available [5]

Vapor Density Not applicable [5]

Specific Gravity Not available [5]

Hazard Identification and Classification
Based on available data, terbium carbonate is not classified as a hazardous substance.[2]

However, some suppliers indicate potential hazards.

Hazard Category Classification Precautionary Statements

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (Respiratory tract

irritation)

H335: May cause respiratory

irritation

Note: Hazard classifications may vary between suppliers. Always refer to the specific SDS

provided with the product.
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GHS Hazard Classification Workflow

Hazard Identification

Hazard Classification

Hazard Communication

Terbium Carbonate Available Toxicological
and Physical/Chemical Data GHS Classification Criteria

Skin Irritation
(Category 2)

Eye Irritation
(Category 2A)

Respiratory Irritation
(Category 3)

Signal Word:
Warning

GHS07:
Exclamation Mark

Hazard Statements:
H315, H319, H335

Click to download full resolution via product page

Caption: GHS Hazard Classification Workflow for Terbium Carbonate.

First-Aid Measures
In case of exposure, follow these first-aid measures and seek medical attention if symptoms

persist.
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Exposure Route First-Aid Protocol

Eye Contact
Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes.[2][5]

Skin Contact
Wash off immediately with plenty of water for at

least 15 minutes.[2][5]

Inhalation
Remove to fresh air. If symptoms occur, get

medical attention.[2][5]

Ingestion

Clean mouth with water and drink plenty of

water afterwards. Get medical attention if

symptoms occur.[2][5]

Handling and Storage
Proper handling and storage are crucial to maintain the integrity of terbium carbonate and

ensure laboratory safety.

Handling:

Wear personal protective equipment, including safety goggles and gloves.[5]

Ensure adequate ventilation to avoid dust formation and inhalation.[5]

Avoid contact with skin, eyes, and clothing.[5]

Storage:

Store in a tightly closed container in a dry and well-ventilated place.[5]

It is recommended to store under an inert atmosphere as the material is hygroscopic and air-

sensitive.[2][5]

Keep away from moisture and oxidizing agents.[5]

Exposure Controls and Personal Protection
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Currently, there are no established occupational exposure limits for terbium carbonate.[5]

However, appropriate personal protective equipment should always be used.

Protection Type Recommendations

Eye/Face Protection
Wear appropriate protective eyeglasses or

chemical safety goggles.[5]

Skin Protection
Wear appropriate protective gloves and clothing

to prevent skin exposure.[5]

Respiratory Protection

Under normal use conditions with adequate

ventilation, no protective equipment is needed. If

dust is generated, a particle filter is

recommended.[5]

Personal Protective Equipment (PPE) Workflow
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Risk Assessment

Required PPE

Handling Terbium Carbonate

Potential for
Dust Generation?

Eye Protection:
Safety Goggles

Hand Protection:
Gloves

Body Protection:
Lab Coat

Respiratory Protection:
Particle Filter Mask

Yes

Proceed with Caution

No
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Caption: Decision workflow for selecting appropriate PPE when handling terbium carbonate.

Stability and Reactivity
Reactivity:

Not known to be reactive under normal conditions.[5]

Chemical Stability:

The material is hygroscopic, meaning it absorbs moisture from the air.[2][5]

Conditions to Avoid:
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Exposure to moist air or water.[5]

Incompatible Materials:

Strong oxidizing agents.[5]

Hazardous Decomposition Products:

Thermal decomposition can lead to the release of irritating gases and vapors.[2]

Toxicological Information
Detailed toxicological studies for terbium carbonate are limited. The primary health hazards

are considered to be related to physical irritation.

Effect Details

Acute Effects No data available.

Chronic Effects No data available.

Carcinogenicity
Not listed as a carcinogen by NTP, IARC, or

OSHA.[6]

Most important symptoms and effects None reasonably foreseeable.[2]

Experimental Protocols
Specific experimental protocols for the toxicological assessment of terbium carbonate are not

detailed in the reviewed safety data sheets. The hazard classifications provided are generally

based on data from similar compounds or professional judgment. For conducting specific

toxicological assays, researchers should refer to established OECD (Organisation for

Economic Co-operation and Development) guidelines for testing of chemicals, such as:

OECD 404: Acute Dermal Irritation/Corrosion

OECD 405: Acute Eye Irritation/Corrosion

OECD 403: Acute Inhalation Toxicity
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Disposal Considerations
Dispose of terbium carbonate in accordance with local, state, and federal regulations. Do not

allow the material to contaminate ground water systems or flush it into surface water or sanitary

sewers.[2][5] Unused material should be disposed of as hazardous waste.

This guide is intended to provide a comprehensive overview of the safety information for

terbium carbonate. It is not a substitute for the specific safety data sheet provided by the

supplier. Always consult the SDS that accompanies the product before handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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